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Compound of Interest

Compound Name: MSNBA

Cat. No.: B2879307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of

MSNBA (N-[4-(methylsulfonyl)-2-nitrophenyl]-1,3-benzodioxol-5-amine) in Dimethyl Sulfoxide

(DMSO). MSNBA is a potent and selective inhibitor of the GLUT5 fructose transporter, making

it a valuable tool for research in cancer and diabetes.[1]

Compound Information
Parameter Value Reference

IUPAC Name

N-[4-(methylsulfonyl)-2-

nitrophenyl]-1,3-benzodioxol-5-

amine

[2]

CAS Number 852702-51-3 [1]

Molecular Formula C₁₄H₁₂N₂O₆S

Molecular Weight 336.32 g/mol

Mechanism of Action

Selective and potent

competitive inhibitor of GLUT5

fructose transport.

[1][2][3]

Quantitative Solubility and Activity Data
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The following table summarizes the key quantitative data for MSNBA.

Parameter Value
Cell
Line/System

Conditions Reference

Solubility in

DMSO

90 mg/mL (267.6

mM)
N/A

Sonication is

recommended.
[4]

Ki (Inhibition

Constant)
3.2 ± 0.4 µM MCF7 cells

Competitive

inhibition of

fructose uptake.

[1][2][3]

IC₅₀ (Half-

maximal

inhibitory

concentration)

0.10 ± 0.03 mM
GLUT5

proteoliposomes

In vitro transport

evaluation.
[3]

IC₅₀ 5.8 ± 0.5 µM MCF7 cells

In the presence

of 10 mM

fructose.

[1][5]

Experimental Protocols
Preparation of a 10 mM MSNBA Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of MSNBA in DMSO.

Materials:

MSNBA powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Calibrated balance
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Appropriate personal protective equipment (PPE)

Procedure:

Weighing the Compound: In a suitable weighing vessel, carefully weigh out the required

amount of MSNBA powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh

3.36 mg of MSNBA.

Solvent Addition: Transfer the weighed MSNBA to a sterile amber microcentrifuge tube. Add

the calculated volume of anhydrous DMSO. For a 10 mM solution, if you weighed 3.36 mg of

MSNBA, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the compound

does not fully dissolve, sonication is recommended to aid dissolution.[4]

Storage: Once fully dissolved, the stock solution should be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months

or at -20°C for up to 1 month, protected from light.[1]

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the serial dilution of the DMSO stock solution for use in cell culture

experiments.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept to a minimum,

typically below 0.5%, to avoid cytotoxic effects.[6]

A vehicle control (medium with the same final concentration of DMSO) should always be

included in experiments.

To prevent precipitation of the compound, it is recommended to perform serial dilutions in

DMSO before adding the final diluted solution to the aqueous cell culture medium.[7]

Procedure:
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Thaw Stock Solution: Thaw a single aliquot of the 10 mM MSNBA stock solution at room

temperature.

Intermediate Dilutions in DMSO: Perform serial dilutions of the stock solution in DMSO to

create a range of intermediate concentrations. For example, to achieve a final concentration

of 10 µM in your cell culture, you might first dilute the 10 mM stock 1:10 in DMSO to get a 1

mM intermediate solution.

Final Dilution in Culture Medium: Add the appropriate volume of the intermediate DMSO

solution to your cell culture medium to achieve the desired final concentration. For instance,

add 10 µL of a 1 mM intermediate solution to 1 mL of cell culture medium for a final

concentration of 10 µM MSNBA (with a final DMSO concentration of 1%). Always add the

DMSO solution to the medium while gently mixing.

Application to Cells: Immediately apply the prepared working solution to your cells.
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Caption: Mechanism of action of MSNBA as a GLUT5 inhibitor.
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Caption: Experimental workflow for using MSNBA in cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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